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Introduction

Almasilate, a magnesium aluminosilicate hydrate (MgO·Al₂O₃·2SiO₂·nH₂O), is an amorphous,

basic compound utilized as a buffering antacid.[1][2][3] It is employed for the symptomatic relief

of conditions associated with excess stomach acid, such as peptic ulcers and dyspepsia.[3] Its

therapeutic action involves neutralizing gastric acid and potentially forming a protective layer on

mucous membranes, which can also adsorb aggressors like pepsin and bile acids.[2][3] The

synthesis of almasilate is typically achieved through co-precipitation methods involving soluble

aluminum, magnesium, and silicate precursors. This document outlines several established

protocols for the synthesis of almasilate, providing detailed methodologies, quantitative data,

and process visualizations for researchers and professionals in drug development.

Protocol 1: Synthesis via Sodium Aluminosilicate
Intermediate
This protocol is based on the reaction of sodium aluminate with sodium silicate to form a

sodium aluminosilicate intermediate, which is then reacted with a magnesium salt.[1]

1.1 Experimental Protocol

Preparation of Sodium Aluminate Solution: Dissolve 96 kg of purified aluminum sulfate in 850

kg of water. Gradually add 112 kg of solid caustic soda to this solution to produce sodium

aluminate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1212279?utm_src=pdf-interest
https://www.benchchem.com/product/b1212279?utm_src=pdf-body
https://patents.google.com/patent/US2970889A/en
https://www.cphi-online.com/product/magnesium-aluminium-silicate-hydrate-almasilate-types/
https://pubchem.ncbi.nlm.nih.gov/compound/Almasilate
https://pubchem.ncbi.nlm.nih.gov/compound/Almasilate
https://www.cphi-online.com/product/magnesium-aluminium-silicate-hydrate-almasilate-types/
https://pubchem.ncbi.nlm.nih.gov/compound/Almasilate
https://www.benchchem.com/product/b1212279?utm_src=pdf-body
https://www.benchchem.com/product/b1212279?utm_src=pdf-body
https://patents.google.com/patent/US2970889A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Sodium Silicate Solution: Dissolve 80 kg of sodium silicate (containing 37%

SiO₂) in 500 kg of water.

Formation of Sodium Aluminosilicate: Add the sodium silicate solution to the sodium

aluminate solution and stir thoroughly to precipitate sodium aluminosilicate. The molar ratio

of Al₂O₃ to SiO₂ should be greater than 1:2.[1]

Substitution Reaction: Add 17 kg of previously prepared magnesium hydroxide to the sodium

aluminosilicate slurry to initiate a substitution reaction, forming magnesium aluminosilicate

(almasilate).

Purification and Neutralization: Remove the remaining caustic soda by repeated washing

with water via decantation. Neutralize any additional caustic soda formed during the reaction

by gradually adding a dilute aqueous solution of aluminum sulfate or sulfuric acid.[1]

Isolation and Drying: Filter the resulting magnesium aluminosilicate under pressure. Dry the

powder at a temperature below 100°C, followed by a final drying step at 250°C.[1]

Pulverization: Pulverize the dried product to obtain a fine powder.

1.2 Process Visualization
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Caption: Workflow for Almasilate synthesis via a sodium aluminosilicate intermediate.
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1.3 Quantitative Data

Parameter Value Reference

Input Reactants

Aluminum Sulfate 96 kg [1]

Solid Caustic Soda 112 kg [1]

Sodium Silicate (37% SiO₂) 80 kg [1]

Magnesium Hydroxide 17 kg [1]

Reaction Conditions

Al₂O₃:SiO₂ Molar Ratio > 1:2 [1]

Final Drying Temperature 250°C [1]

Output

Final Product Yield 82-83 kg [1]

Protocol 2: Co-precipitation from Sulfate and
Silicate Solutions
This protocol involves the direct co-precipitation of almasilate from a mixed solution of

magnesium and aluminum sulfates with a solution of sodium silicate and sodium hydroxide.[4]

[5]

2.1 Experimental Protocol

Preparation of Solution A: Create an aqueous solution containing appropriate amounts of

magnesium sulfate and aluminum sulfate.

Preparation of Solution B: Create a second aqueous solution containing sodium silicate and

sodium hydroxide.

Co-precipitation: While stirring, introduce Solution B into Solution A.
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Addition of Calcium Chloride: Add an aqueous solution of calcium chloride to the resulting

suspension. Alternatively, hard water can be used for the preparation and washing steps.[4]

Stirring: Continue to stir the mixture to ensure complete reaction.

Isolation and Washing: Harvest the precipitate by filtration and wash it.

Drying: Dry the obtained precipitate at a temperature below 100°C.

2.2 Process Visualization
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Caption: Workflow for Almasilate synthesis by co-precipitation from sulfate salts.
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2.3 Quantitative Data

Parameter Value (wt. %) Reference

Final Product Composition

Silicon Dioxide (SiO₂) 47 - 57% [5]

Aluminum Oxide (Al₂O₃) 9 - 11% [5]

Magnesium Oxide (MgO) 3 - 5% [5]

Calcium Oxide (CaO) 1 - 3% [5]

Sodium Oxide (Na₂O) < 5% [5]

Protocol 3: Synthesis from Freshly Produced
Silicate Slurries
This method involves reacting slurries of freshly prepared basic sodium magnesium silicate and

dibasic aluminum silicate.[6]

3.1 Experimental Protocol

Prepare Basic Sodium Magnesium Silicate Slurry: This is prepared by reacting aqueous

solutions of caustic soda and sodium silicate with an aqueous solution of a water-soluble

magnesium salt.

Prepare Dibasic Aluminum Silicate Slurry: This is prepared by reacting an aqueous solution

of caustic soda and sodium silicate with an aqueous solution of a water-soluble aluminum

salt (e.g., aluminum sulfate).[6]

Reaction: Mix equivalent amounts of the two freshly prepared slurries.

Heating and Stirring: Vigorously stir the combined slurry at a temperature ranging from

ambient to approximately 70°C for several hours.

Settling and Decantation: Allow the resulting precipitate to settle. Withdraw the supernatant

liquid.
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Drying: Dry the precipitate. A final heating step at 105-110°C can be performed to achieve

the final structure.[6]

3.2 Process Visualization
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Click to download full resolution via product page

Caption: Workflow for Almasilate synthesis from freshly prepared silicate slurries.

3.3 Quantitative Data

Parameter Value Reference

Reactants
Equivalent amounts of freshly

produced slurries
[6]

Reaction Temperature Ambient to ~70°C [6]

Reaction Time Several hours [6]

Final Heating (Optional) 105 - 110°C [6]

Final Product Formula MgO·Al₂O₃·2SiO₂·xH₂O [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols for the Synthesis of
Almasilate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212279#almasilate-synthesis-protocols-and-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1212279#almasilate-synthesis-protocols-and-procedures
https://www.benchchem.com/product/b1212279#almasilate-synthesis-protocols-and-procedures
https://www.benchchem.com/product/b1212279#almasilate-synthesis-protocols-and-procedures
https://www.benchchem.com/product/b1212279#almasilate-synthesis-protocols-and-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

